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Compound of Interest

Compound Name: Graphite

CAS No.: 90597-58-3

Cat. No.: B1168068

Get Quote

In the demanding world of high-temperature industrial processes, the selection of appropriate

refractory materials is paramount to ensuring operational efficiency, safety, and longevity of

equipment. Graphite, a crystalline allotrope of carbon, stands out as a critical component in

modern refractories due to its remarkable combination of thermal, chemical, and mechanical

properties.[1] This guide provides a comprehensive comparison of different grades of graphite,

offering researchers, scientists, and industry professionals the in-depth technical insights and

experimental data necessary to make informed material selection decisions for their specific

refractory applications.

The Fundamental Role of Graphite in Refractories
Graphite is incorporated into refractory formulations, typically ranging from a few percent up to

25%, to enhance several key performance characteristics.[2] Its primary contributions stem

from its unique layered, hexagonal crystal structure.[3] This structure imparts high thermal

conductivity, excellent thermal shock resistance, low wettability by molten metals and slags,

and chemical inertness.[1][2] These attributes are indispensable in applications such as steel

ladles, basic oxygen furnaces (BOFs), electric arc furnaces (EAFs), crucibles, and molds.[2][4]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1168068#bc-rfq
https://www.benchchem.com/product/b1168068/docs?utm_src=pdf-body#a-comparative-analysis-of-graphite-grades-for-high-temperature-refractory-applications
https://graphenerich.com/graphite-in-refractories-and-foundry-the-foundation-of-high-temperature-manufacturing/
https://www.benchchem.com/product/b1168068/docs?utm_src=pdf-body#a-comparative-analysis-of-graphite-grades-for-high-temperature-refractory-applications
https://www.benchchem.com/product/b1168068/docs?utm_src=pdf-body#a-comparative-analysis-of-graphite-grades-for-high-temperature-refractory-applications
https://www.benchchem.com/product/b1168068/docs?utm_src=pdf-body#a-comparative-analysis-of-graphite-grades-for-high-temperature-refractory-applications
https://www.imerys.com/public/2022-03/Graphite-Solutions-for-Refractories.pdf
https://htrefractory.com/flake-graphite/
https://graphenerich.com/graphite-in-refractories-and-foundry-the-foundation-of-high-temperature-manufacturing/
https://www.imerys.com/public/2022-03/Graphite-Solutions-for-Refractories.pdf
https://www.imerys.com/public/2022-03/Graphite-Solutions-for-Refractories.pdf
https://www.graphitezone.com/refractory.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1168068?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The addition of graphite to refractory bricks, such as magnesia-carbon (Mg-C) bricks,

significantly improves their service life by enhancing resistance to thermal shock, chemical

attack, and erosion from molten slag and steel.[4] The high thermal conductivity of graphite
reduces the thermal gradient between the hot and cold faces of the refractory lining, thereby

minimizing internal stresses that can lead to spalling and cracking.[2] Furthermore, its non-

wetting nature prevents the penetration of molten materials, a critical factor in resisting

corrosion.[2]

Classification of Graphite Grades for Refractory Use
Graphite for refractory applications can be broadly categorized into natural and synthetic

types, each with distinct grades and properties.
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Graphite Grades for Refractories

Natural Graphite

Flake Graphite Amorphous Graphite Vein Graphite

Synthetic Graphite Specialty Graphite

Expandable Graphite
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Thermal Shock Resistance Testing Workflow

Sample Preparation:
Cut refractory bricks into standardized test specimens (e.g., 50x50x50 mm).

Initial Measurement:
Measure the initial modulus of rupture (MOR) of control specimens.

Heating Cycle:
Place test specimens in a furnace preheated to a specified high temperature (e.g., 1100°C) for a set duration (e.g., 30 minutes).

Quenching Cycle:
Rapidly cool the specimens by forced air or water quenching to room temperature.

Repeat Cycles:
Repeat the heating and quenching cycles for a predetermined number of times (e.g., 5, 10, 15 cycles).

Next Cycle

Final Measurement:
After the thermal cycles, measure the residual MOR of the test specimens.

After Final Cycle

Data Analysis:
Calculate the percentage of retained MOR. A higher percentage indicates better thermal shock resistance.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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